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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Pigment Yellow 139 (PY 139), an isoindoline-based organic pigment. Due to its chemical

nature, Pigment Yellow 139 is characterized by very low solubility in most common organic

solvents. This property is a key determinant of its performance in various applications, including

plastics, coatings, and printing inks, where high resistance to migration and bleeding is

essential.

Quantitative and Qualitative Solubility Data
Pigment Yellow 139 is consistently described as "virtually insoluble" in most organic solvents

across technical literature.[1][2] While extensive quantitative data is scarce, a combination of

qualitative assessments and specific quantitative measurements provides a clear picture of its

solubility profile.

The following table summarizes the available solubility and resistance data for Pigment Yellow
139 in various solvents. The resistance to bleeding and migration is a strong indicator of its low

solubility.
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Solvent
Quantitative
Solubility

Temperature
(°C)

Resistance
Rating (1-5
Scale)

Source

Water 2.9 µg/L 25 Insoluble [3]

Methyl Ethyl

Ketone (MEK)

Data Not

Available
Not Specified 5 (Excellent) [4]

Ethanol
Data Not

Available
Not Specified 5 (Excellent) [4]

Ethyl Acetate
Data Not

Available
Not Specified 5 (Excellent) [4]

Xylene
Data Not

Available
Not Specified 5 (Excellent) [4]

Mineral Spirits
Data Not

Available
Not Specified 5 (Excellent) [4]

Note: A resistance rating of 5 indicates no bleeding or discoloration, signifying very low

solubility.

Experimental Protocol for Determining Pigment
Solubility
While a specific, standardized experimental protocol for the quantitative determination of

Pigment Yellow 139 solubility in organic solvents is not readily available in the public domain,

a general methodology can be adapted from established standards for dyestuffs, such as ISO

7579:2009. The following outlines a gravimetric method suitable for this purpose.

Objective: To determine the mass of Pigment Yellow 139 that dissolves in a specific volume of

an organic solvent at a given temperature.

Materials:

Pigment Yellow 139 sample
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Selected organic solvents (e.g., MEK, Ethanol, Toluene, Ethyl Acetate)

Analytical balance (accurate to 0.1 mg)

Temperature-controlled shaker or water bath

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Beakers and flasks

Drying oven

Procedure:

Preparation of Saturated Solution:

Accurately weigh an excess amount of Pigment Yellow 139 and add it to a known volume

of the selected organic solvent in a sealed flask.

Place the flask in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached and the solution is saturated.

Separation of Undissolved Pigment:

After the equilibration period, allow the suspension to settle.

To separate the dissolved pigment from the solid particles, centrifuge the suspension at a

high speed.

Carefully draw a known volume of the clear supernatant using a syringe and pass it

through a syringe filter to remove any remaining fine particles.

Solvent Evaporation and Mass Determination:
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Transfer the filtered, saturated solution to a pre-weighed, dry beaker.

Evaporate the solvent in a well-ventilated fume hood or using a rotary evaporator. Gentle

heating may be applied if the solvent's boiling point allows and the pigment is thermally

stable at that temperature.

Once the solvent is fully evaporated, place the beaker in a drying oven at a temperature

sufficient to remove any residual solvent without decomposing the pigment (e.g., 80-100

°C) until a constant weight is achieved.

Cool the beaker in a desiccator and weigh it on the analytical balance.

Calculation of Solubility:

The solubility is calculated using the following formula: Solubility ( g/100 mL) = [(Mass of

beaker + dried pigment) - (Mass of beaker)] / (Volume of supernatant taken) * 100

Logical Workflow for Solvent Selection
The following diagram illustrates a logical workflow for selecting an appropriate solvent system

based on the required solubility characteristics of Pigment Yellow 139 for a specific

application.
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Define Application Requirements

Is Solubility a Critical Parameter?

Insolubility Preferred
(e.g., Coatings, Plastics)

 No

Controlled Solubility Required
(e.g., Specific Formulations)

 Yes

Screen Common Organic Solvents
(Ketones, Esters, Aromatics, Alcohols)

Perform Quantitative Solubility Test
(Gravimetric Method)

Perform Qualitative Bleed Test

Evaluate Solubility Data

 Does Not Meet Criteria

Select Optimal Solvent System

 Meets Criteria

Final Formulation

Click to download full resolution via product page

Caption: Workflow for solvent selection based on solubility needs.
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Experimental Workflow for Solubility Determination
The diagram below outlines the key steps in the experimental determination of Pigment Yellow
139 solubility.

Preparation Separation Analysis

Weigh Excess PY 139 Add to Known Volume of Solvent Equilibrate at Constant Temp
(e.g., 24-48h) Centrifuge Suspension Filter Supernatant

(0.45 µm filter)
Evaporate Solvent from

Known Volume of Filtrate
Dry Residue to

Constant Weight
Calculate Solubility

(g/100 mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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